Cas no 1354961-17-3 (1,1,1-Trifluoro-3,3-dimethylbutan-2-amine hydrochloride)

• Product Name: 1,1,1-Trifluoro-3,3-dimethylbutan-2-amine hydrochloride
• CAS No: 1354961-17-3
• MF: C₆H₁₃ClF₃N
• MW: 191.622331380844
• MDL: MFCD20502052
• CID: 2855011
• Update Time: 2025-10-19

1,1,1-Trifluoro-3,3-dimethylbutan-2-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1,1,1-trifluoro-3,3-dimethylbutan-2-amine hydrochloride
• 2,2-Dimethyl-1-trifluoromethyl-propylamine hydrochloride
• 1,1,1-trifluoro-3,3-dimethylbutan-2-amine;hydrochloride
• AT12977
• SB45677
• SB45969
• 1,1,1-TRIFLUORO-3,3-DIMETHYLBUTAN-2-AMINE HCL
• Z1267881612
• 1,1,1-Trifluoro-3,3-dimethylbutan-2-amine--hydrogen chloride (1/1)
• 1,1,1-Trifluoro-3,3-dimethylbutan-2-amine hydrochloride

• MDL： MFCD20502052
• Inchi： 1S/C6H12F3N.ClH/c1-5(2,3)4(10)6(7,8)9;/h4H,10H2,1-3H3;1H
• InChI Key： MXGSFTNYUNYRLZ-UHFFFAOYSA-N
• SMILES： Cl.FC(C(C(C)(C)C)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 111
• Topological Polar Surface Area: 26

1,1,1-Trifluoro-3,3-dimethylbutan-2-amine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1,1,1-Trifluoro-3,3-dimethylbutan-2-amine hydrochloride

Recent Advances in the Study of 1,1,1-Trifluoro-3,3-dimethylbutan-2-amine Hydrochloride (CAS: 1354961-17-3)

1,1,1-Trifluoro-3,3-dimethylbutan-2-amine hydrochloride (CAS: 1354961-17-3) is a fluorinated amine compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique trifluoromethyl and dimethylbutyl groups, has shown promising potential in various applications, including drug discovery, medicinal chemistry, and biochemical studies. Recent studies have focused on its synthesis, physicochemical properties, and biological activities, making it a subject of growing interest among researchers.

The synthesis of 1,1,1-Trifluoro-3,3-dimethylbutan-2-amine hydrochloride has been optimized to achieve higher yields and purity, as reported in a 2023 study published in the Journal of Fluorine Chemistry. The researchers employed a multi-step synthetic route involving the fluorination of a precursor molecule followed by amine hydrochlorination. The study highlighted the importance of reaction conditions, such as temperature and solvent choice, in achieving optimal results. The compound's high purity (>98%) was confirmed using HPLC and NMR spectroscopy, which is critical for its subsequent applications in biological assays.

In terms of biological activity, recent investigations have explored the compound's potential as a modulator of neurotransmitter systems. A 2024 study in Bioorganic & Medicinal Chemistry Letters demonstrated that 1,1,1-Trifluoro-3,3-dimethylbutan-2-amine hydrochloride exhibits affinity for certain G-protein-coupled receptors (GPCRs), particularly those involved in the regulation of dopamine and serotonin. These findings suggest its potential utility in the development of novel therapeutics for neurological disorders, such as depression and Parkinson's disease. However, further in vivo studies are required to validate these preliminary results.

Another area of interest is the compound's role in medicinal chemistry as a building block for more complex molecules. Its trifluoromethyl group is known to enhance the metabolic stability and bioavailability of pharmaceutical compounds, as discussed in a recent review article in Chemical Reviews. Researchers have successfully incorporated 1,1,1-Trifluoro-3,3-dimethylbutan-2-amine hydrochloride into the structure of several drug candidates, leading to improved pharmacokinetic profiles. This highlights its versatility and value in drug design.

Despite these advancements, challenges remain in the large-scale production and application of 1,1,1-Trifluoro-3,3-dimethylbutan-2-amine hydrochloride. Issues such as cost-effectiveness, scalability, and environmental impact of its synthesis need to be addressed. A 2023 report by the American Chemical Society emphasized the need for greener synthetic methods to reduce the use of hazardous reagents and solvents. Future research directions may include the development of catalytic processes or alternative fluorination techniques to overcome these limitations.

In conclusion, 1,1,1-Trifluoro-3,3-dimethylbutan-2-amine hydrochloride (CAS: 1354961-17-3) represents a promising compound with diverse applications in chemical biology and pharmaceutical research. Recent studies have shed light on its synthesis, biological activity, and utility in drug design, but further research is needed to fully exploit its potential. As the field continues to evolve, this compound is likely to play an increasingly important role in the development of new therapeutic agents and biochemical tools.